Cas no 1087792-07-1 (N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide)
N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3,4-tetrahydro-N,1-dimethyl-Pyrrolo[1,2-a]pyrazine-6-carboxamide
- N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide
- N,1-dimethyl-1,2,3,4-tetrahydropyrrolo[1,2-a]pyrazine-6-carboxamide
- 1087792-07-1
- AKOS023166513
- DTXSID601161053
- 1,2,3,4-Tetrahydro-N,1-dimethylpyrrolo[1,2-a]pyrazine-6-carboxamide
- EN300-31641
- N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide
- 1-Methyl-1,2,3,4-tetrahydro-pyrrolo[1,2-a]pyrazine-6-carboxylic acid methylamide
- OYRGMQSSJKXOSC-UHFFFAOYSA-N
- SCHEMBL930274
-
- MDL: MFCD11099399
- Inchi: 1S/C10H15N3O/c1-7-8-3-4-9(10(14)11-2)13(8)6-5-12-7/h3-4,7,12H,5-6H2,1-2H3,(H,11,14)
- InChI Key: OYRGMQSSJKXOSC-UHFFFAOYSA-N
- SMILES: O=C(C1=CC=C2C(C)NCCN21)NC
Computed Properties
- Exact Mass: 193.121512110g/mol
- Monoisotopic Mass: 193.121512110g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 46.1Ų
N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-31641-0.05g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 0.05g |
$245.0 | 2023-09-05 | ||
| Enamine | EN300-31641-0.1g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 0.1g |
$366.0 | 2023-09-05 | ||
| Enamine | EN300-31641-0.25g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 0.25g |
$524.0 | 2023-09-05 | ||
| Enamine | EN300-31641-0.5g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 0.5g |
$824.0 | 2023-09-05 | ||
| Enamine | EN300-31641-1.0g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 1.0g |
$1057.0 | 2023-02-14 | ||
| Enamine | EN300-31641-2.5g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 2.5g |
$2071.0 | 2023-09-05 | ||
| Enamine | EN300-31641-5.0g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 5.0g |
$3065.0 | 2023-02-14 | ||
| Enamine | EN300-31641-10.0g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 10.0g |
$4545.0 | 2023-02-14 | ||
| Enamine | EN300-31641-1g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 1g |
$1057.0 | 2023-09-05 | ||
| Enamine | EN300-31641-5g |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-6-carboxamide |
1087792-07-1 | 5g |
$3065.0 | 2023-09-05 |
N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
2. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide
Introduction to N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide (CAS No. 1087792-07-1)
N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide, identified by its Chemical Abstracts Service (CAS) number 1087792-07-1, is a structurally unique heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrrolo[1,2-apyrazine] scaffold, a class of nitrogen-rich heterocycles known for their diverse biological activities and potential applications in drug discovery. The presence of a carboxamide functional group at the 6-position and dimethyl substitution at the 1-position contributes to its distinct chemical properties and reactivity, making it a promising candidate for further exploration in synthetic chemistry and biological assays.
The pyrrolo[1,2-apyrazine] core is a fused bicyclic system consisting of a pyrrole ring and an azine ring, which together create a rich electronic environment conducive to interactions with biological targets. This structural motif has been extensively studied for its role in modulating various biological pathways, including enzyme inhibition and receptor binding. The carboxamide group not only enhances the solubility of the compound in polar solvents but also provides a site for further functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide has emerged as a compound of interest due to its unique structural features. Studies have demonstrated that this molecule exhibits potential inhibitory activity against certain enzymes and receptors implicated in diseases such as cancer and inflammation. The dimethyl substitution at the 1-position appears to enhance the binding affinity to target proteins by stabilizing the transition state during enzyme-substrate interactions.
One of the most compelling aspects of N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide is its versatility in medicinal chemistry. The carboxamide moiety serves as a versatile handle for further derivatization through amide bond formation with various bioactive molecules. This allows chemists to explore structure-activity relationships (SAR) by introducing different substituents at strategic positions within the molecule. Such modifications can fine-tune pharmacokinetic properties such as bioavailability and metabolic stability while maintaining or enhancing biological activity.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide with target proteins using molecular docking simulations. These studies have provided valuable insights into how the compound interacts with biological receptors at an atomic level. For instance, one study highlighted that the carboxamide group forms critical hydrogen bonds with key residues in the active site of an enzyme target, while the pyrrolo[1,2-apyrazine] core adopts a specific conformation that maximizes van der Waals interactions. Such detailed mechanistic understanding is crucial for optimizing drug candidates and reducing off-target effects.
The synthesis of N,1-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-apyrazine]-6-carboxamide represents another area of active investigation. Researchers have developed efficient synthetic routes that leverage transition metal-catalyzed reactions and palladium-mediated coupling techniques to construct the pyrrolo[1,2-apyrazine] core in high yield and purity. These synthetic strategies not only facilitate access to this compound but also provide a foundation for generating libraries of related derivatives for high-throughput screening (HTS) campaigns.
In clinical research settings, N,dimethyl-pyrrolo[1,2-apyrazine-6-carboxamide
1087792-07-1 (N,1-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-6-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)